Cas no 119-32-4 (3-Nitro-4-toluidine)
3-Nitro-4-toluidine structure
3-Nitro-4-toluidine
3-Nitro-4-toluidine Properties
Names and Identifiers
-
- 4-Methyl-3-nitrobenzenamine
- 3-Nitro-p-toluidine
- 4-Amino-2-nitrotoluene~3-Nitro-p-toluidine
- MNPT
- 4-Methyl-3-Nitro Benzeneamine
- 4-Amino-2-nitrotoluene
- 2-nitro-4-aminotoluene
- 3-nitro-4-aminomethylbenzene
- 3-nitro-4-methylaniline
- 5-nitro-4-toluidine
- 4-methyl-3-nitro aniline
- 3-Nitro-4-toluidine
- 1-amino-3-nitro-4-methylbenzene
- 3-Nitro-4-methylaniline,3-Nitro-p-toluidine,4-Amino-2-nitro-toluene
- 3-nitro-4-methylphenylamine
- 4-Amino-1-methyl-2-nitrobenzene
- Benzenamine,4-methyl-3-nitro
- m-Nitro-p-toluidine
- p-Toluidine,3-nitro
- Gl-amin
- NSC 7731
- RED G BASE
- FAST RED GL
- RED GL BASE
- Red Base GL
- FAST RED G BASE
- FAST RED GL BASE
- 3-nitro-4-toluidin
- 4-Methyl-3-nitroaniline,98%
- 4-Methyl-3-nitroaniline
- 3-nitro-4-aminomethylbenzene;4-Amino-2-nitrotoluene~3-Nitro-p-toluidine
- Benzenamine, 4-methyl-3-nitro-
- CHEBI:81670
- STK387113
- PS-5957
- Q27155550
- 2-Nitro-4-aminotoluene
- GL-Amin [Czech]
- LS-614
- AC-1739
- (4-methyl-3-nitrophenyl)amine
- UNII-SM8UZ1Q81F
- 4-methyl-3-nitro-phenylamine
- NCGC00091307-02
- 3-Nitro-4-methylaniline
- SCHEMBL17347354
- BRN 0638984
- F8880-0867
- NCGC00091307-01
- BCP32906
- 3-Nitro-p-toluidine;3-Nitro-4-methylaniline;4-Amino-2-nitrotoluene
- AKOS000119120
- Z104472590
- NSC-7731
- Tox21_200103
- NS00008727
- 3-NITRO-4-AMINOMETHYLBENZENE
- NITROTOLUIDINES (MONO)
- SM8UZ1Q81F
- 5-Nitro-4-toluidine
- aniline, 4-methyl-3-nitro-
- SCHEMBL100616
- 119-32-4
- 4-Methyl-3-nitroaniline, analytical standard
- EN300-19073
- 3-Nitro-4-toluidin [Czech]
- 4-12-00-01997 (Beilstein Handbook Reference)
- 4Am2NT
- MONONITROTOLUIDINES
- DTXCID805633
- 4-methyl-3-nitrophenylamine
- 3-nitro-4-methyl-aniline
- AB00514384-03
- AC-907/25014173
- WLN: ZR D1 CNW
- 4-Methyl-3-nitroaniline, 97%
- MFCD00007910
- A804255
- 4-methyl-3-nitrobenzenamine
- DTXSID7025633
- NSC7731
- (4-methyl-3-nitro-phenyl)-amine
- 3-Nitro-4-toluidin
- M-4200
- CCRIS 3003
- p-Toluidine, 3-nitro-
- 1-Amino-3-nitro-4-methylbenzene
- N0278
- nitrotoluidine
- NCGC00257657-01
- DB-041463
- 4-methyl-3-nitro-aniline
- C18320
- CAS-119-32-4
- NCGC00091307-03
- EINECS 204-314-0
- 3-Nitro-4-methylanilin
- BP-20389
- CHEMBL1350617
- +Expand
-
- MFCD00007910
- GDIIPKWHAQGCJF-UHFFFAOYSA-N
- 1S/C7H8N2O2/c1-5-2-3-6(8)4-7(5)9(10)11/h2-4H,8H2,1H3
- CC1=C(C=C(C=C1)N)[N+](=O)[O-]
- 638984
Computed Properties
- 152.05900
- 1
- 1
- 1
- 152.059
- 11
- 155
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 71.8A^2
Experimental Properties
- 2.58980
- 71.84000
- 1.6276 (estimate)
- 169 °C (21 mmHg)
- 74-77 °C (lit.)
- 157 °C
- <1g/l
- Orange red needle crystals
- Soluble in ethanol \ concentrated sulfuric acid \ benzene
- 1.312
3-Nitro-4-toluidine Security Information
- GHS06 GHS08 GHS09
- XU8227000
- 3
- 6.1
- S28-S36/37-S45-S61-S28A
- III
- III
- R23/24/25; R33; R51/53
- 6.1
- T N
- UN 2660 6.1/PG 3
- H301-H311-H331-H373-H411
- P261-P273-P280-P301+P310-P311
- dangerous
- Store at room temperature
- III
- 23/24/25-33-51/53
- Danger
- Yes
- 6.1
3-Nitro-4-toluidine Customs Data
- 29214300
3-Nitro-4-toluidine Related Literature
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1. Spectroscopic study of the equilibria in acetone solution between zinc halides and aromatic amines. Br?nsted relation for these Lewis acid-base systemsD. P. N. Satchell,R. S. Satchell Trans. Faraday Soc. 1965 61 1118
-
2. 534. New syntheses of heterocyclic compounds. Part XI. 2 : 9 : 10-Triaza-anthracenesV. Petrow,J. Saper,B. Sturgeon J. Chem. Soc. 1949 2540
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J. B. Leane,R. E. Richards Trans. Faraday Soc. 1959 55 707
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4. CCCX.—Nitration of phthal- and succin-p-tolilOscar L. Brady,William G. E. Quick,Walter F. Welling J. Chem. Soc. Trans. 1925 127 2264
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5. Rational design, synthesis, and biological evaluation of Pan-Raf inhibitors to overcome resistanceLu Wang,Gaoyuan Zhu,Qing Zhang,Chunqi Duan,Yanmin Zhang,Zhimin Zhang,Yujun Zhou,Tao Lu,Weifang Tang Org. Biomol. Chem. 2017 15 3455
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6. 456. The nitration of 2-hydroxy-4 : 6-dimethylquinoline and the preparation of some related compoundsJ. L. C. Marais,O. G. Backeberg J. Chem. Soc. 1950 2207
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7. 260. 2-Hydroxy- and 2-amino-derivatives of 6- and 7-methylquinoxalineBertie C. Platt J. Chem. Soc. 1948 1310
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Damiano Tanini,Camilla Dalia,Antonella Capperucci Green Chem. 2021 23 5680
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Irena Philipova,Rositsa Mihaylova,Georgi Momekov,Rostislava Angelova,Georgi Stavrakov RSC Med. Chem. 2023 14 880
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R. González,P. Lucena,L. M. Tobaria,J. J. Laserna J. Anal. At. Spectrom. 2009 24 1123